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Compound of Interest

Compound Name: DL-threo-Chloramphenicol-d5

Cat. No.: B11927907 Get Quote

Essential Safety and Handling Guide for DL-
threo-Chloramphenicol-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of DL-
threo-Chloramphenicol-d5, a deuterated analog of chloramphenicol. Adherence to these

procedures is essential to ensure personnel safety and regulatory compliance. DL-threo-
Chloramphenicol-d5 is classified as a potential carcinogen, necessitating stringent handling

protocols.

Hazard Identification and Classification
DL-threo-Chloramphenicol-d5 is classified as a hazardous substance. The primary health

concern is its potential carcinogenicity.[1][2][3][4] The following table summarizes its hazard

classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Category
Hazard
Statement

Signal Word
GHS
Pictogram

Carcinogenicity 1B
H350: May

cause cancer
Danger Health Hazard
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling DL-threo-
Chloramphenicol-d5. The following table outlines the required PPE.

Body Part Required PPE Standard/Specification

Respiratory Protection
N95 (US) or P3 (EU) respirator

cartridge
NIOSH (US) or EN 143 (EU)

Hand Protection
Nitrile or chloroprene gloves

(double gloving recommended)

Inspect gloves for integrity

before use

Eye Protection
Safety glasses with side-

shields or goggles

ANSI-approved or EN 166

(EU)

Body Protection

Disposable, long-sleeved

gown that closes in the back;

coveralls ("bunny suit") for

extensive handling

Gown cuffs should be tight-

fitting

Engineering and Administrative Controls
To minimize exposure, a combination of engineering and administrative controls must be

implemented.

Engineering Controls:

Primary Containment: All handling of powdered DL-threo-Chloramphenicol-d5 should

occur within a certified chemical fume hood or a barrier isolator (glove box).[5] This is the

most critical engineering control to prevent inhalation of the powdered compound.

Ventilation: The laboratory must have adequate general ventilation.[1]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in

the work area.[5]

Administrative Controls:
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Restricted Access: Access to areas where DL-threo-Chloramphenicol-d5 is handled

should be restricted to trained and authorized personnel.[6]

Training: All personnel must receive specific training on the hazards of this compound and

the procedures for safe handling and emergency response.[1]

Hygiene Practices: Wash hands thoroughly before breaks and at the end of the workday.

[1] Do not eat, drink, or smoke in the laboratory.

Standard Operating Procedure for Handling
The following workflow outlines the key steps for safely handling DL-threo-Chloramphenicol-
d5.
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Caption: Workflow for Safe Handling of DL-threo-Chloramphenicol-d5.
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Spill and Emergency Procedures
Spill:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including respiratory protection.

For a powder spill, gently cover with an absorbent material to avoid creating dust.

Carefully sweep or scoop the material into a labeled, sealed container for hazardous

waste disposal.

Decontaminate the spill area with soap and water.[5]

Report the incident to the appropriate safety officer.

In case of exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate

medical attention.[5]

Ingestion: Do not induce vomiting. Drink one or two glasses of water.[5] Seek immediate

medical attention.

Disposal Plan
All waste contaminated with DL-threo-Chloramphenicol-d5 must be treated as hazardous

waste.

Solid Waste:
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This includes unused compound, contaminated PPE (gloves, gowns, etc.), and any

labware that cannot be decontaminated.

Collect all solid waste in a clearly labeled, sealed container designated for carcinogenic

waste.

Disposal should be carried out through a licensed chemical waste disposal service,

typically involving incineration in an approved facility equipped with an afterburner and

scrubber.[1][7]

Liquid Waste:

Stock solutions of DL-threo-Chloramphenicol-d5 are considered hazardous chemical

waste.[8]

Collect liquid waste in a labeled, sealed, and leak-proof container.

Do not dispose of solutions down the drain.[1]

Arrange for disposal through a licensed chemical waste handler.

The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with DL-threo-Chloramphenicol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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